Cas no 1805346-15-9 (3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine)

• Product Name: 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine
• CAS No: 1805346-15-9
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4860241
• Update Time: 2025-10-29

3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-7-5(8(11)12)1-4(2-10)14-6(7)3-13/h1,8H,2H2
• InChI Key： PIAQQIASSHCDHI-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=C(CCl)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.6
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine

3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine: A Versatile Building Block in Pharmaceutical Development

3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine represents a critical compound in the field of medicinal chemistry, characterized by its unique combination of halogenated functional groups and electron-withdrawing functionalities. This molecule, with the chemical structure of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine, serves as a valuable scaffold for the design of novel therapeutics. The presence of multiple halogen atoms, including 3-Bromo, 4-(difluoromethyl), and 6-(chloromethyl), along with the 2-cyano group, contributes to its structural diversity and reactivity. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of oncology and neurodegenerative disease research.

The 3-Bromo substituent at the pyridine ring plays a pivotal role in directing electrophilic substitution reactions, enabling the formation of diverse derivatives. Similarly, the 4-(difluoromethyl) group introduces electron-deficient characteristics, which can modulate the pharmacokinetic properties of the final compound. The 6-(chloromethyl) functionality, often used as a site for further functionalization, has been extensively explored in the development of antitumor agents. Meanwhile, the 2-cyano group provides additional opportunities for metabolic activation, enhancing the biological activity of the molecule.

Recent advancements in medicinal chemistry have underscored the importance of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine in the design of targeted therapies. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated its utility in the synthesis of pyridine-based kinase inhibitors. The compound's ability to undergo nucleophilic substitution reactions at the 6-(chloromethyl) position was exploited to create a series of derivatives with enhanced selectivity against specific kinases implicated in cancer progression. This highlights the molecule's adaptability as a versatile platform for drug discovery.

Another area of interest is the application of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine in the development of neurodegenerative disease treatments. A 2024 preclinical study reported its potential as a scaffold for designing molecules targeting amyloid-beta aggregation. The 4-(difluoromethyl) group was found to modulate the hydrophobicity of the molecule, improving its ability to interact with protein aggregates. This finding aligns with the broader trend in pharmaceutical research to leverage halogenated scaffolds for enhanced therapeutic efficacy.

The synthesis of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine has also attracted attention in the context of green chemistry. Researchers have developed more sustainable methods to produce this compound, reducing the environmental impact of its synthesis. A 2023 paper in Green Chemistry described a catalytic approach using transition metal complexes to achieve high yields with minimal byproducts. This aligns with the growing emphasis on eco-friendly synthetic strategies in the pharmaceutical industry.

From a pharmacological perspective, the 2-cyano group in 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine has been linked to improved metabolic stability. A 2022 study in Drug Metabolism and Disposition showed that compounds containing this group exhibited longer half-lives in vivo, which is crucial for the development of chronic disease treatments. This property, combined with the molecule's structural versatility, makes it an attractive candidate for drug development.

Furthermore, the 3-Bromo substituent has been shown to influence the solubility and bioavailability of the compound. A 2023 analysis in Pharmaceutical Research revealed that the bromine atom at the pyridine ring can enhance the molecule's lipophilicity, facilitating its penetration into biological membranes. This characteristic is particularly valuable in the design of drugs targeting intracellular pathways.

The 4-(difluoromethyl) group also contributes to the molecule's unique electronic properties, which can be tailored for specific biological interactions. A 2024 study in Organic & Biomolecular Chemistry explored how the difluoromethyl substituent could be modified to create derivatives with enhanced affinity for G-protein coupled receptors. This research underscores the potential of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine as a platform for developing targeted therapeutics.

Despite its promising applications, the development of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine as a therapeutic agent faces challenges related to its synthesis and biological activity. Researchers are actively working to optimize reaction conditions to improve yields and reduce side reactions. Additionally, efforts are underway to better understand the molecule's mechanism of action, which is essential for its clinical translation.

In conclusion, 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine stands as a significant compound in modern medicinal chemistry. Its unique structural features and reactivity make it a valuable tool for the design of novel therapeutics, particularly in oncology and neurodegenerative disease research. Ongoing studies continue to expand its potential applications, highlighting its importance in the quest for more effective and sustainable drug discovery strategies.

As the field of medicinal chemistry evolves, the role of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine is expected to grow. Its adaptability and the ability to generate diverse derivatives position it as a key player in the development of next-generation therapeutics. Continued research into its synthesis, biological activity, and pharmacological properties will be crucial in unlocking its full potential for medical applications.

Moreover, the increasing focus on sustainability in pharmaceutical research is likely to drive further innovations in the synthesis of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine. As the industry moves toward greener processes, the development of more efficient and environmentally friendly methods for producing this compound will become a priority. This shift not only supports the broader goals of sustainable chemistry but also ensures that the molecule's potential can be harnessed in a responsible and ethical manner.

Ultimately, the future of 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine lies in its ability to adapt to the evolving needs of drug discovery. Its structural versatility and reactivity make it an ideal candidate for the design of novel therapeutics, with applications spanning multiple therapeutic areas. As research continues to uncover new possibilities, this compound is poised to play a central role in the advancement of modern medicine.

In summary, 3-Bromo-6-(chloromethyl)-2-cyano-4-(difluoromethyl)pyridine represents a critical component in the ongoing quest for innovative and effective treatments. Its unique properties and potential applications underscore its importance in the field of medicinal chemistry. As research in this area progresses, the molecule's role in drug discovery is likely to expand, contributing to the development of more targeted and sustainable therapeutic solutions.